Cas no 1227591-77-6 (5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile)

• Product Name: 5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile
• CAS No: 1227591-77-6
• MF: C₁₂H₈FN₃
• MW: 213.210425376892
• CID: 4913535
• Update Time: 2025-05-24

5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile
• 5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile

• Inchi： 1S/C12H8FN3/c13-11-7-10(1-4-14)12(16-8-11)9-2-5-15-6-3-9/h2-3,5-8H,1H2
• InChI Key： HDBZAOKKVRPYHN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C2C=CN=CC=2)C(=C1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6

Additional information on 5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile

5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile: A Comprehensive Overview

5-Fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile is a highly specialized organic compound with the CAS number 1227591-77-6. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are widely studied in organic chemistry due to their unique electronic properties and versatility in various applications. The structure of this compound features a pyridine ring substituted with a fluorine atom at position 5, a pyridinyl group at position 2, and an acetonitrile group at position 3. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 5-fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile involves a series of carefully designed organic reactions. Recent advancements in synthetic methodology have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to assemble the pyridinyl group onto the central pyridine ring. Additionally, fluorination techniques, including electrophilic fluorination, have been optimized to introduce the fluorine atom at position 5 with high regioselectivity. The acetonitrile group is typically introduced via nucleophilic substitution or alkylation reactions, depending on the specific synthetic pathway employed.

One of the most intriguing aspects of 5-fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile is its potential application in drug discovery and development. The compound's structure suggests that it could serve as a lead molecule for designing novel pharmaceutical agents. Recent studies have highlighted its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cancer and neurodegenerative disorders. For example, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a promising candidate for anticancer therapy.

The electronic properties of 5-fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile also make it an attractive candidate for applications in materials science. Its conjugated system and electron-withdrawing groups contribute to its ability to act as an electron-deficient aromatic system, which is desirable in certain types of organic electronics. Recent research has explored its potential use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that this compound could enhance the performance of these devices by improving charge transport properties and emission efficiency.

In terms of toxicity and environmental impact, 5-fluoro-2-(pyridin-4-yl)pyridine-3-acetonitrile has undergone rigorous testing to assess its safety profile. Studies conducted in accordance with regulatory guidelines have shown that the compound exhibits low acute toxicity in experimental animals. However, long-term exposure studies are still underway to fully understand its potential risks to human health and the environment. Researchers are particularly interested in evaluating its biodegradability and persistence in different environmental matrices.

Looking ahead, the development of 5-fluoro-2-(pyridin-4-y1)pyridine--acetonitrile is expected to continue driving innovation across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both fundamental research and applied technologies. As new applications emerge, further optimization of its synthesis and characterization will be essential to unlock its full potential.